molecular formula Ca B577208 Calcium, isotope of mass 42 CAS No. 14333-05-2

Calcium, isotope of mass 42

Cat. No.: B577208
CAS No.: 14333-05-2
M. Wt: 41.959
InChI Key: OYPRJOBELJOOCE-NJFSPNSNSA-N
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Description

Calcium, isotope of mass 42 is a stable isotope of calcium with a mass number of 42. It has 20 protons and 22 neutrons in its nucleus. This isotope is one of the naturally occurring isotopes of calcium, constituting about 0.647% of natural calcium . This compound is used in various scientific research applications due to its unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

Calcium, isotope of mass 42 can be prepared through the enrichment of natural calcium using techniques such as mass spectrometry or gas centrifugation. These methods separate the isotopes based on their mass differences. The enriched calcium-42 is then collected for further use .

Industrial Production Methods

Industrial production of calcium-42 involves the use of large-scale isotope separation facilities. These facilities employ advanced technologies like electromagnetic separation and laser isotope separation to achieve high-purity calcium-42. The process requires precise control of reaction conditions to ensure the desired isotope is obtained .

Chemical Reactions Analysis

Types of Reactions

Calcium, isotope of mass 42, like other calcium isotopes, undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

Calcium, isotope of mass 42 is used in various scientific research fields, including:

Mechanism of Action

Calcium, isotope of mass 42 exerts its effects through its involvement in calcium ion channels and cellular processes. It acts as a second messenger in various signaling pathways, regulating processes such as muscle contraction, neurotransmitter release, and enzyme activity. The molecular targets include calcium-binding proteins and ion channels that facilitate the movement of calcium ions across cell membranes .

Comparison with Similar Compounds

Similar Compounds

Uniqueness of Calcium, isotope of mass 42

This compound is unique due to its specific neutron-to-proton ratio, which makes it valuable in isotope fractionation studies and as a tracer in scientific research. Its relatively low natural abundance compared to calcium-40 adds to its significance in specialized applications .

Biological Activity

Calcium, an essential element in biological systems, exists in several isotopes, with Calcium-42 (42Ca^{42}\text{Ca}) being one of the stable isotopes. This isotope has garnered attention in recent research for its role in biological processes, particularly in bone health and mineral balance. This article explores the biological activity of 42Ca^{42}\text{Ca}, focusing on its isotopic behavior, applications as a biomarker, and relevant case studies.

Overview of Calcium Isotope Mass 42

Calcium-42 is a stable isotope with an atomic mass of approximately 41.958618 Da and a natural abundance of about 0.647% among calcium isotopes. It has 20 protons and 22 neutrons, making it one of the heavier isotopes of calcium. Unlike some isotopes that are radioactive or unstable, 42Ca^{42}\text{Ca} is stable, allowing it to be used safely in various biological studies without the complications associated with radioactive decay .

Biological Functions and Mechanisms

Calcium Homeostasis
Calcium plays a critical role in numerous physiological processes, including muscle contraction, neurotransmitter release, and blood coagulation. The isotopic composition of calcium in biological fluids reflects the balance between dietary intake, bone mineralization, and excretion. Research indicates that lighter isotopes like 42Ca^{42}\text{Ca} are preferentially incorporated into bone tissue during mineralization processes .

Isotopic Fractionation
The biological activity of 42Ca^{42}\text{Ca} can be understood through its isotopic fractionation in different body compartments:

  • Bone: Enriched in lighter isotopes.
  • Blood: Contains a mix but is generally heavier than bone.
  • Urine: Typically shows higher concentrations of heavier isotopes due to renal excretion processes .

Biomarker Applications

Recent studies have highlighted the potential of calcium isotopes as biomarkers for assessing bone mineral balance (BMB). The ratio of 44Ca/42Ca^{44}\text{Ca}/^{42}\text{Ca} is particularly significant:

  • Bone Formation: An increase in the ratio indicates active bone formation.
  • Bone Resorption: A decrease suggests bone loss or resorption .

Case Studies

  • Osteoporosis Assessment
    A study involving older women demonstrated that those diagnosed with osteoporosis had significantly lower serum and urine 44/42Ca^{44}/^{42}\text{Ca} ratios compared to age-matched controls. This finding supports the use of calcium isotope ratios as sensitive indicators of bone health .
  • Chronic Kidney Disease (CKD)
    In patients with CKD, serum 44/42Ca^{44}/^{42}\text{Ca} ratios were found to differ significantly between healthy individuals and those undergoing dialysis. The study suggested that these ratios could serve as non-invasive markers for vascular calcification associated with CKD .
  • Dynamic Monitoring
    A longitudinal study observed changes in calcium isotope ratios in response to dietary modifications and pharmacological interventions aimed at improving BMB. Results indicated that shifts in 44/42Ca^{44}/^{42}\text{Ca} ratios correlated well with imaging measures such as dual-energy X-ray absorptiometry (DXA) .

Properties of Calcium-42 Isotope

PropertyValue
Atomic Mass41.958618 Da
Natural Abundance0.647%
Neutron Number (N)22
Proton Number (Z)20
StabilityStable
Half-lifeStable

Isotope Ratios in Various Conditions

ConditionSerum 44/42Ca^{44}/^{42}\text{Ca} RatioUrine 44/42Ca^{44}/^{42}\text{Ca} Ratio
Healthy AdultsBaselineBaseline
Osteoporotic WomenSignificantly lowerSignificantly lower
CKD Patients (Dialysis)Lower than controlsNot significantly different

Properties

IUPAC Name

calcium-42
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/Ca/i1+2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OYPRJOBELJOOCE-NJFSPNSNSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[Ca]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

[42Ca]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

Ca
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

41.958618 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

14333-05-2
Record name Calcium, isotope of mass 42
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014333052
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.

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